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Compound of Interest

Compound Name: Azepan-4-ol hydrochloride

Cat. No.: B1439870

An In-depth Technical Guide to Azepan-4-ol Hydrochloride: A Versatile Building Block in
Modern Drug Discovery

Abstract

Azepan-4-ol hydrochloride is a pivotal heterocyclic building block, finding increasing
application in the synthesis of complex molecular architectures for pharmaceutical and
materials science research. This guide provides an in-depth analysis of its chemical identity,
physicochemical properties, and critical safety profile. We delve into the strategic importance of
the azepane scaffold in medicinal chemistry, highlighting its role in the development of novel
therapeutics, particularly for neurological disorders. This document further outlines
representative synthetic and analytical workflows, offering field-proven insights into its practical
application and characterization for researchers, scientists, and drug development
professionals.

Chemical Identity and Physicochemical Properties

Azepan-4-ol hydrochloride belongs to the class of saturated seven-membered nitrogen-
containing heterocycles, known as azepanes. The presence of a hydroxyl group at the 4-
position and its formulation as a hydrochloride salt enhance its utility as a synthetic
intermediate, improving its stability and handling characteristics compared to the free base
(Azepan-4-ol, CAS 39888-51-2)[1][2]. The hydrochloride salt form is typically a stable, solid
material suitable for a wide range of chemical transformations.
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Key identifying information and properties are summarized below.

Property Value Source(s)
CAS Number 1159823-34-3 [3][4][5][6]
Molecular Formula CeH14CINO [3][4]6]
Molecular Weight 151.63 g/mol [31[41[6]
Purity Commonly available at 297% [4]

MDL Number MFCD11053644 [3][6]

InChi Key UQYAGKOXTPXDMW- (416]

UHFFFAOYSA-N

Store in a dry, sealed container
Storage at room temperature under an [31[7]

inert atmosphere.

Note: Stereoisomers exist, including (S)-Azepan-4-ol hydrochloride (CAS: 2416991-36-9)
and (R)-Azepan-4-ol hydrochloride (CAS: 2365390-45-8), which are critical for
stereoselective synthesis.[7][8]

Health and Safety Profile: A Self-Validating System

Understanding the toxicological profile of any chemical reagent is the foundation of safe and
reproducible science. Azepan-4-ol hydrochloride is classified as a hazardous substance, and
adherence to safety protocols is mandatory. The following GHS hazard classifications
necessitate specific handling procedures to create a self-validating system of safety where
risks are inherently mitigated.
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Precautionary

Hazard Statement Code Description Measures
(Examples)
Do not eat, drink, or
) smoke when using
Ingestion may lead to )
) this product. If
Harmful if swallowed H302 adverse health
swallowed, call a
effects. _
poison center or
doctor.[6][9]
Direct contact can Wear protective
o cause skin redness, gloves and clothing.
Causes skin irritation H315 o )
itching, and Wash skin thoroughly
inflammation. after handling.[6][9]
Wear safety glasses
o with side-shields or
_ Can cause significant, _
Causes serious eye ] goggles. If in eyes,
S H319 but reversible, eye i ] )
irritation rinse cautiously with
damage upon contact.
water for several
minutes.[10]
) Use only outdoors or
] Inhalation of dust may ]
May cause respiratory o ] in a well-ventilated
H335 irritate the respiratory

irritation

tract.

area. Avoid breathing
dust.[6][9]

Causality in Safety: The hydrochloride salt form, while improving stability, can be corrosive and

irritating. The primary amine within the azepane ring is basic and can interact with biological

macromolecules, leading to irritation. Therefore, the consistent use of personal protective

equipment (PPE) such as gloves, eye protection, and lab coats, along with handling in a fume

hood, is a non-negotiable aspect of its use.

The Azepane Scaffold: A Privileged Structure in

Medicinal Chemistry

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.ambeed.com/products/1159823-34-3.html
https://store.apolloscientific.co.uk/storage/msds/OR4647_msds.pdf
https://www.ambeed.com/products/1159823-34-3.html
https://store.apolloscientific.co.uk/storage/msds/OR4647_msds.pdf
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-113110&DocumentType=MSD&Language=en&Country=GB
https://www.ambeed.com/products/1159823-34-3.html
https://store.apolloscientific.co.uk/storage/msds/OR4647_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1439870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The seven-membered azepane ring is a "privileged scaffold” in drug discovery. Its non-planar,
flexible conformation allows it to present substituents in a wider range of three-dimensional
space compared to more common five- or six-membered rings. This structural feature is highly
advantageous for optimizing interactions with complex biological targets.

Azepane-based compounds have demonstrated a wide array of pharmacological activities, and
over 20 drugs containing this motif have been approved by the FDA.[11] The scaffold is a key
component in drugs targeting cancer, Alzheimer's disease, and various neurological disorders.
[11] Azepan-4-ol hydrochloride serves as a direct precursor to these more complex
molecules, providing a synthetically accessible entry point into this valuable chemical space.[1]

A notable application is in the development of agents targeting the central nervous system
(CNS). For instance, novel bicyclic azepanes have been synthesized and identified as potent
inhibitors of monoamine transporters, specifically the norepinephrine (NET) and dopamine
(DAT) transporters, as well as the sigma-1 receptor (0-1R).[12] This polypharmacology
suggests that N-functionalized azepane scaffolds could be tunable starting points for
developing treatments for complex neuropsychiatric disorders.[12]

Caption: Logical flow from Azepan-4-ol HCI to diverse applications.

Synthesis and Mechanistic Insights

Azepan-4-ol hydrochloride is primarily used as a starting material. The secondary amine of
the azepane ring is a nucleophilic handle for elaboration, while the hydroxyl group can be used
for further functionalization, such as etherification, esterification, or oxidation to the
corresponding ketone (azepan-4-one).

Conceptual Synthetic Workflow: N-Benzylation of a
Fused Azepane

The synthesis of advanced azepane derivatives often involves multi-step sequences. A
representative example from recent literature involves the creation of N-benzylated bicyclic
azepanes, which have shown potent neuropharmacological activity.[12] While not a direct
synthesis of Azepan-4-ol, this illustrates the type of complex synthesis where it would be a
valuable intermediate.
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Caption: Representative workflow for synthesizing complex azepane derivatives.

Experimental Protocols

The following protocols are generalized but represent standard, validated methodologies for
the handling and reaction of intermediates like Azepan-4-ol hydrochloride.

Protocol 1: General Procedure for Reductive Amination

This protocol describes a common and crucial reaction to functionalize the secondary amine of
the azepane. Reductive amination is a robust method for forming C-N bonds.

Rationale: This two-step, one-pot procedure first forms an iminium ion intermediate from the
azepane and an aldehyde/ketone, which is then immediately reduced by a mild reducing agent
like sodium triacetoxyborohydride. This choice of reagent is key; it is selective for the iminium
ion in the presence of the starting carbonyl compound, minimizing side reactions.

Methodology:

o Reagent Preparation: To a solution of Azepan-4-ol hydrochloride (1.0 eq) and an aldehyde
or ketone (1.1 eq) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane, ~0.1
M), add a mild base such as triethylamine (1.1 eq) to neutralize the hydrochloride and free
the amine.

o Reaction Initiation: Stir the mixture at room temperature for 30-60 minutes to facilitate the
formation of the iminium intermediate.

e Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)s, 1.5 eq) portion-wise to the
reaction mixture. The portion-wise addition helps to control any potential exotherm.

e Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed
(typically 2-12 hours).

e Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium
bicarbonate (NaHCOs). Separate the organic layer, and extract the aqueous layer twice with
the reaction solvent.
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 Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na=S0Oa), filter,
and concentrate under reduced pressure. Purify the resulting crude product by flash column
chromatography on silica gel.

Protocol 2: Analytical Characterization Workflow

Confirming the structure and purity of the final product is a cornerstone of scientific integrity. A
standard workflow ensures that the material meets the required specifications for further use.

Rationale: This multi-technique approach provides orthogonal data points to confirm identity
and purity. NMR provides detailed structural information, Mass Spectrometry confirms the
molecular weight, and HPLC assesses the purity level.

Synthesized Product

Structural Elucidation Molecular Weight Confirmation

EH and 3C NMR Spectroscopa [Mass Spectrometry (LC-MS or HRMS)] [gﬁ’gﬁ;{;%gg;ﬁ;éqfé@

Purity & Structure Confirmed?

Yes No

Purity Assessment

Release for Further Use Re-purify or Re-synthesize

Click to download full resolution via product page
Caption: Standard workflow for analytical characterization of a chemical entity.

Conclusion

Azepan-4-ol hydrochloride is more than a simple chemical; it is an enabling tool for
innovation in drug discovery and materials science. Its well-defined structure, coupled with the
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strategic importance of the azepane scaffold, makes it a high-value intermediate for accessing
novel and biologically active molecules.[1][11] The insights and protocols provided in this guide
are intended to empower researchers to utilize this versatile building block safely and
effectively, paving the way for future discoveries in medicinal chemistry and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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